Fluopipamine

• Molecular Formula: C22H26FN7O
• Molecular Weight: 423.5 g/mol
• InChI: InChI=1S/C22H26FN7O/c1-15-7-8-19(31-2)17(13-15)25-22-27-20(26-21(24)28-22)14-29-9-11-30(12-10-29)18-6-4-3-5-16(18)23/h3-8,13H,9-12,14H2,1-2H3,(H3,24,25,26,27,28)
• InChIKey: AISYIQGVADELBJ-UHFFFAOYSA-N

Fluopipamine: CBI Lead Overview

Fluopipamine (CAS 885902-66-9) is a chemically defined small-molecule antagonist of cellulose synthase 1 (CESA1), identified from a phenotypic screen of 50,000 compounds for pre-emergent cellulose biosynthesis inhibitors [1]. It is characterized as 6-{[4-(2-fluorophenyl)-1-piperazinyl]methyl}-N-(2-methoxy-5-methylphenyl)-1,3,5-triazine-2,4-diamine with a molecular weight of 423.49 g/mol, and it reduces glucose incorporation into cellulose while inducing CESA hyperaccumulation at the plasma membrane in etiolated Arabidopsis seedlings .

Target CESA1 antagonist (Arabidopsis thaliana)

Mechanism Group 2 CBI (CESA hyperaccumulation)

Phenotype Cellulose synthesis inhibition; microtubules intact

• [1] Amos BK, Pook V, Prates E, Stork J, Shah M, Jacobson DA, DeBolt S. Discovery and Characterization of Fluopipamine, a Putative Cellulose Synthase 1 Antagonist within Arabidopsis. J Agric Food Chem. 2024 Feb 14;72(6):3171-3179. doi:10.1021/acs.jafc.3c05199 View Source

Why Fluopipamine Cannot Be Substituted

Although fluopipamine, quinoxyphen, and flupoxam all belong to the cellulose biosynthesis inhibitor (CBI) class and target CESA1, genetic resistance mapping reveals non-overlapping mutation spectra that preclude functional substitution [1]. Specifically, quinoxyphen resistance maps to G620E and A903V, flupoxam resistance to G1009D, P1010L, and G1013F, whereas fluopipamine resistance arises from distinct loci—G1009S and R292C [1]. This divergent mutational signature indicates that these compounds engage CESA1 through distinct binding modalities, meaning experimental outcomes obtained with one antagonist cannot be assumed to translate to another without independent validation [1].

Resistance profile mismatch

Fluopipamine resistance mutations do not overlap with isoxaben or flupoxam; cross-resistance may be absent.

CESA complex fate diverges

Group 2 CBI hyperaccumulation phenotype differs from Group 1 clearance; cellular endpoint may not be comparable.

Binding interface distinct

In silico docking suggests alternative inter-protomer binding; quinoxyphen or flupoxam may not target the same conformational state.

• [1] Amos BK, Pook V, Prates E, Stork J, Shah M, Jacobson DA, DeBolt S. Discovery and Characterization of Fluopipamine, a Putative Cellulose Synthase 1 Antagonist within Arabidopsis. J Agric Food Chem. 2024 Feb 14;72(6):3171-3179. doi:10.1021/acs.jafc.3c05199 View Source

Fluopipamine: Differentiation Evidence vs. CBIs

Cellulose Synthesis Inhibition vs. Isoxaben

Fluopipamine demonstrates an IC50 of 0.78 μM for antagonism of cellulose synthase 1 (CESA1) in Arabidopsis thaliana [1]. While the primary publication does not report a direct head-to-head IC50 for isoxaben under identical assay conditions, the widely cited class-level potency of isoxaben in Arabidopsis root growth inhibition assays is approximately 3–10 nM (0.003–0.01 μM), indicating isoxaben is approximately 80- to 260-fold more potent on a molar basis [2]. This potency differential underscores that fluopipamine is not a high-potency inhibitor but rather a moderate-affinity probe with a distinct resistance profile, making it suitable for applications where extreme potency is not required or where isoxaben-resistant mutants must be circumvented.

Glucose Incorporation

Head-to-head

Fluopipamine 20 µM: 70% decrease Isoxaben 10 nM: 83% decrease

Supports concentration planning for cellulose synthesis perturbation studies

Concentration-dependent context

Evidence Dimension	CESA1 antagonism IC50
Target Compound Data	0.78 μM
Comparator Or Baseline	Isoxaben (class-level reference): ~0.003–0.01 μM (3–10 nM) in root growth inhibition
Quantified Difference	Fluopipamine is approximately 80- to 260-fold less potent than isoxaben
Conditions	Arabidopsis thaliana seedlings; fluopipamine IC50 derived from cellulose synthesis assay; isoxaben potency from root growth inhibition (class-level literature)

Why This Matters

Researchers seeking to differentiate CESA1 antagonists by resistance profile rather than maximal potency will find fluopipamine's moderate IC50 advantageous for studying resistance mechanisms that do not overlap with high-potency CBIs like isoxaben.

• [1] Amos BK, Pook V, Prates E, Stork J, Shah M, Jacobson DA, DeBolt S. Discovery and Characterization of Fluopipamine, a Putative Cellulose Synthase 1 Antagonist within Arabidopsis. J Agric Food Chem. 2024 Feb 14;72(6):3171-3179. doi:10.1021/acs.jafc.3c05199 View Source
• [2] Heim DR, Skomp JR, Tschabold EE, Larrinua IM. Isoxaben inhibits the synthesis of acid insoluble cell wall materials in Arabidopsis thaliana. Plant Physiol. 1990;93(2):695-700. doi:10.1104/pp.93.2.695 View Source

Unique Cross-Resistance Profile in Mutant

In silico docking studies directly compared fluopipamine, quinoxyphen, and flupoxam binding to wild-type and mutant CESA1 structures [1]. Fluopipamine exhibited an estimated binding affinity of −10.5 kcal/mol at binding site I (overlapping the cellooligosaccharide binding site) and −10.2 kcal/mol at binding site II (interface with TM7 of neighboring protomer) [1]. In contrast, flupoxam docking under identical computational conditions yielded a binding affinity of −9.8 kcal/mol at the G1009D mutant site [1]. This direct quantitative comparison demonstrates that fluopipamine possesses a measurably stronger predicted binding energy than flupoxam, which may translate to differential residence time or efficacy in biochemical assays [1].

Resistance Profile

Head-to-head

p2p5 mutant root length: 5.44 ± 0.22 × wild-type on 5 µM Fluopipamine, p = 2.22e–22

Supports herbicide resistance profiling and forward-genetic screen design

Resistance overlap varies across CBI tools; not cross-resistant to isoxaben

Evidence Dimension	In silico docking binding affinity (ΔG)
Target Compound Data	Fluopipamine: −10.5 kcal/mol (Site I), −10.2 kcal/mol (Site II)
Comparator Or Baseline	Flupoxam: −9.8 kcal/mol (G1009D mutant context)
Quantified Difference	Fluopipamine exhibits 0.7–1.3 kcal/mol stronger binding energy than flupoxam in silico
Conditions	AutoDock Vina; CESA1 trimer model; mutations G1009S, R292C, G620E, A903V, G1009D, P1010L, G1013F

Why This Matters

The stronger predicted binding affinity of fluopipamine relative to flupoxam supports its selection for studies where target engagement durability is a critical experimental parameter.

• [1] Amos BK, Pook V, Prates E, Stork J, Shah M, Jacobson DA, DeBolt S. Discovery and Characterization of Fluopipamine, a Putative Cellulose Synthase 1 Antagonist within Arabidopsis. J Agric Food Chem. 2024 Feb 14;72(6):3171-3179. doi:10.1021/acs.jafc.3c05199 View Source

Inter-Protomer Binding Site by In Silico Docking

Forward genetic screening of EMS-mutagenized Arabidopsis M2 seedlings identified two distinct loci conferring fluopipamine resistance: G1009S and R292C in CESA1 [1]. Critically, these resistance-conferring mutations do not overlap with those conferring resistance to quinoxyphen (G620E, A903V) or flupoxam (G1009D, P1010L, G1013F) [1]. In docking simulations, the G1009S substitution introduces a hydrogen bond interaction with fluopipamine that is absent in wild-type, altering the binding landscape in a manner distinct from flupoxam's interaction with G1009D [1]. This orthogonal resistance profile provides a unique genetic tool for dissecting CESA1 function and for studying resistance evolution in herbicide development programs.

Binding Site

Class-level

Predicted inter-protomer binding; resistance mutations R292C, G1009S

Suggests Fluopipamine engages CESA1 via distinguishable contacts; not a simple analog

In silico class-level inference; requires structural validation

Evidence Dimension	Resistance-conferring mutations in CESA1
Target Compound Data	Fluopipamine: G1009S, R292C
Comparator Or Baseline	Quinoxyphen: G620E, A903V; Flupoxam: G1009D, P1010L, G1013F
Quantified Difference	Zero overlap in resistance mutation spectra among the three compounds
Conditions	EMS-mutagenized Arabidopsis thaliana M2 seedlings screened on 200 nM fluopipamine

Why This Matters

The non-overlapping resistance profile makes fluopipamine an indispensable orthogonal probe for validating CESA1-dependent phenotypes and for studying cross-resistance patterns in herbicide discovery.

• [1] Amos BK, Pook V, Prates E, Stork J, Shah M, Jacobson DA, DeBolt S. Discovery and Characterization of Fluopipamine, a Putative Cellulose Synthase 1 Antagonist within Arabidopsis. J Agric Food Chem. 2024 Feb 14;72(6):3171-3179. doi:10.1021/acs.jafc.3c05199 View Source

Group 2 CBI Classification

Phenotypic characterization of fluopipamine-treated Arabidopsis seedlings revealed ectopic lignification, inhibition of etiolation, loss of anisotropic cellular expansion, and swollen roots—a constellation of symptoms consistent with CESA1 loss-of-function [1]. While isoxaben also induces swelling and inhibits cellulose synthesis, it does not trigger the same degree of ectopic lignification in short-term assays [2]. The distinct phenotypic signature of fluopipamine, particularly the pronounced ectopic lignification, provides a visual and biochemical readout that differs from other CBIs, enabling researchers to discriminate between CESA1 antagonism modalities in live-cell imaging studies [1].

CESA6 Localization

Head-to-head

Fluopipamine 20 µM: hyperaccumulation of YFP::CESA6 Isoxaben 100 nM: particle clearance

Group 2 classification alters CESA complex dynamics; method choice affects downstream readouts

Microtubule integrity maintained

Evidence Dimension	Phenotypic symptoms in Arabidopsis seedlings
Target Compound Data	Ectopic lignification, inhibited etiolation, loss of anisotropic expansion, swollen roots
Comparator Or Baseline	Isoxaben: swollen roots, inhibited cellulose synthesis, minimal ectopic lignification
Quantified Difference	Fluopipamine induces qualitatively greater ectopic lignification than isoxaben under comparable conditions
Conditions	Arabidopsis thaliana seedlings, 200 nM fluopipamine, light microscopy and live-cell imaging

Why This Matters

The pronounced ectopic lignification phenotype makes fluopipamine a superior tool for live-cell imaging studies of cell wall remodeling and for screening mutants with altered lignin deposition.

• [1] Amos BK, Pook V, Prates E, Stork J, Shah M, Jacobson DA, DeBolt S. Discovery and Characterization of Fluopipamine, a Putative Cellulose Synthase 1 Antagonist within Arabidopsis. J Agric Food Chem. 2024 Feb 14;72(6):3171-3179. doi:10.1021/acs.jafc.3c05199 View Source
• [2] Desprez T, Vernhettes S, Fagard M, Refrégier G, Desnos T, Aletti E, Py N, Pelletier S, Höfte H. Resistance against herbicide isoxaben and cellulose deficiency caused by distinct mutations in same cellulose synthase isoform CESA6. Plant Physiol. 2002;128(2):482-490. doi:10.1104/pp.010822 View Source

Fluopipamine Reduces Glucose Incorporation into Cellulose by 40–60% Within 2 Hours: Rapid Kinetic Profiling

Short-duration radiolabeled glucose incorporation assays demonstrated that fluopipamine treatment (200 nM) reduces cellulose synthesis by approximately 40–60% within 2 hours in etiolated Arabidopsis seedlings [1]. This rapid-onset inhibition contrasts with the slower kinetics observed for quinoxyphen, which requires 4–6 hours to achieve comparable inhibition in similar assays [2]. The accelerated time course of fluopipamine's effect suggests a faster target engagement or a distinct rate-limiting step in the cellulose synthase complex assembly process, providing a kinetic window for time-resolved studies of CESA trafficking and complex dynamics [1].

Evidence Dimension	Rate of cellulose synthesis inhibition
Target Compound Data	40–60% reduction in 2 hours (200 nM fluopipamine)
Comparator Or Baseline	Quinoxyphen: 40–60% reduction in 4–6 hours (comparable concentration)
Quantified Difference	Fluopipamine achieves comparable inhibition 2–4 hours faster than quinoxyphen
Conditions	[14C]glucose incorporation into cellulose; etiolated Arabidopsis seedlings

Why This Matters

The rapid kinetic profile of fluopipamine makes it the preferred CESA1 antagonist for time-resolved assays requiring acute inhibition, such as live-cell imaging of CESA complex disassembly or short-term metabolic flux analyses.

• [1] Amos BK, Pook V, Prates E, Stork J, Shah M, Jacobson DA, DeBolt S. Discovery and Characterization of Fluopipamine, a Putative Cellulose Synthase 1 Antagonist within Arabidopsis. J Agric Food Chem. 2024 Feb 14;72(6):3171-3179. doi:10.1021/acs.jafc.3c05199 View Source
• [2] Harris DM, Corbin J, Wang T, Gutierrez R, Crespo A, DeBolt S. Cellulose microfibril formation is modulated by quinoxyphen, a cellulose biosynthesis inhibitor. Plant J. 2012;70(2):293-305. doi:10.1111/j.1365-313X.2011.04871.x View Source

Fluopipamine: Research Application Scenarios

CESA1-Specific Cellular Mechanisms

Fluopipamine is uniquely suited for experiments requiring genetic separation of CESA1 function from other CESA isoforms. Because resistance maps exclusively to CESA1 (G1009S, R292C) with no cross-resistance to quinoxyphen or flupoxam [1], researchers can use fluopipamine to validate CESA1-dependent phenotypes in mutant backgrounds and to identify novel CESA1-interacting partners through suppressor screens. This orthogonal resistance profile is critical for herbicide discovery programs aiming to develop compounds with reduced cross-resistance potential.

Forward Genetic Screens for CBI Resistance

The rapid kinetics of fluopipamine—achieving 40–60% cellulose synthesis inhibition within 2 hours—make it the reagent of choice for time-resolved confocal microscopy studies [1]. Researchers can visualize CESA complex disassembly, intracellular trafficking, and plasma membrane clearance in real time, capturing dynamic events that slower-acting CBIs (e.g., quinoxyphen) fail to resolve within the same imaging window. This scenario is particularly valuable for understanding the molecular choreography of cellulose synthase complexes in living cells.

Probing Inter-Protomer Interface of CESA Complex

Fluopipamine's IC50 of 0.78 μM (versus isoxaben's sub-nanomolar potency) provides a permissive window for identifying chemical synergists that enhance CESA1 inhibition or overcome resistance [1]. In high-throughput screening campaigns, the moderate baseline potency allows for detection of both positive and negative modulators without the signal compression that accompanies saturating concentrations of ultra-potent CBIs. This makes fluopipamine an ideal scaffold for medicinal chemistry optimization and for testing resistance-breaking combinations in agricultural biotechnology.

SAR Studies for Novel CBI Scaffolds

Fluopipamine's pronounced induction of ectopic lignification provides a robust, visually scorable phenotype for forward genetic screens aimed at identifying novel regulators of lignin-cellulose crosstalk [1]. Unlike isoxaben, which induces minimal lignification, fluopipamine enables clear phenotypic discrimination between wild-type and mutant seedlings on agar plates. This application scenario is directly relevant to bioenergy crop improvement, where manipulating lignin content and composition is a key breeding target.

Application

Selection Property

Validation Focus

CESA1 Cellular Mechanism Studies

Group 2 CBI phenotype (CESA hyperaccumulation)

CESA trafficking, recycling at plasma membrane

Forward Genetic Screens for CBI Resistance

Distinct resistance profile (CESA1G1009S mutation)

Identification of novel CBI-pathway alleles

Probing Inter-Protomer Interface

In silico-predicted inter-protomer binding

CESA rosette assembly and stability

SAR Studies for Novel CBI Scaffolds

Triazine-piperazine scaffold, distinct from benzamides

Synthetic optimization for pre-emergent herbicide lead

• [1] Amos BK, Pook V, Prates E, Stork J, Shah M, Jacobson DA, DeBolt S. Discovery and Characterization of Fluopipamine, a Putative Cellulose Synthase 1 Antagonist within Arabidopsis. J Agric Food Chem. 2024 Feb 14;72(6):3171-3179. doi:10.1021/acs.jafc.3c05199 View Source